What are the physical and chemical properties of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate?
What are the physical and chemical properties of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate?
For Researchers, Scientists, and Drug Development Professionals
Abstract
Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a versatile bicyclic β-keto ester with significant applications as a key intermediate in the synthesis of a variety of organic molecules, including pharmaceuticals and agrochemicals. This technical guide provides a comprehensive overview of its physical, chemical, and spectroscopic properties. Detailed experimental protocols for its synthesis via Dieckmann condensation are presented, along with an exploration of its characteristic chemical reactivity. This document aims to serve as a valuable resource for researchers and professionals engaged in organic synthesis and drug discovery.
Chemical and Physical Properties
Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, also known as 2-carboethoxy-1-indanone, is a white to pale yellow solid or oil at room temperature. Its fundamental properties are summarized in the table below. It is important to note a discrepancy in the reported melting point values in the literature, with ranges of 34-36°C and 144-145°C being cited.[1] The lower range is more consistent with the expected physical state of similar β-keto esters.
| Property | Value | Reference |
| Molecular Formula | C₁₂H₁₂O₃ | [1][2] |
| Molecular Weight | 204.22 g/mol | [1][2] |
| CAS Number | 6742-25-2 | [1][2] |
| Appearance | White to pale yellow solid or oil | [1] |
| Melting Point | 34-36 °C or 144-145 °C | [1] |
| Boiling Point | 185 °C at 20 Torr | [1] |
| Density | 1.16 g/cm³ | [1] |
| Solubility | Soluble in common organic solvents such as ethanol, diethyl ether, and dichloromethane. |
Spectroscopic Properties
Detailed spectroscopic data is crucial for the unambiguous identification and characterization of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.
Mass Spectrometry
The mass spectrum of this compound shows a molecular ion peak corresponding to its molecular weight. Key fragmentation patterns are also observed.
-
Mass Spectrum (Electron Ionization) : Major fragments observed at m/z values of 158, 130, and 102.[2]
Nuclear Magnetic Resonance (NMR) Spectroscopy
-
¹H NMR (Predicted) :
-
Aromatic Protons (4H) : Multiplets in the range of δ 7.2-7.8 ppm.
-
CH Proton (1H) : A triplet or multiplet around δ 3.5-4.0 ppm.
-
CH₂ Protons (2H) : Multiplets in the range of δ 3.0-3.5 ppm.
-
Ethyl Ester CH₂ (2H) : A quartet around δ 4.1-4.3 ppm.
-
Ethyl Ester CH₃ (3H) : A triplet around δ 1.2-1.4 ppm.
-
-
¹³C NMR (Predicted) :
-
Carbonyl Carbon (C=O, ketone) : δ > 190 ppm.
-
Carbonyl Carbon (C=O, ester) : δ ~170 ppm.
-
Aromatic Carbons : δ 120-150 ppm.
-
Ethyl Ester O-CH₂ : δ ~61 ppm.
-
Aliphatic CH and CH₂ : δ 30-50 ppm.
-
Ethyl Ester CH₃ : δ ~14 ppm.
-
Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands for the functional groups present in the molecule.
-
IR (Predicted) :
-
C=O Stretch (Ketone) : A strong absorption band around 1710-1730 cm⁻¹.
-
C=O Stretch (Ester) : A strong absorption band around 1735-1750 cm⁻¹.
-
C-O Stretch (Ester) : A strong absorption band in the region of 1000-1300 cm⁻¹.
-
Aromatic C-H Stretch : Absorption bands above 3000 cm⁻¹.
-
Aliphatic C-H Stretch : Absorption bands below 3000 cm⁻¹.
-
Aromatic C=C Bending : Bands in the 1450-1600 cm⁻¹ region.
-
Chemical Properties and Reactivity
Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a β-keto ester, and its reactivity is dominated by the presence of the ketone, the ester, and the acidic α-hydrogen.
The presence of two electron-withdrawing carbonyl groups significantly increases the acidity of the α-hydrogen, making it susceptible to deprotonation by a suitable base to form a resonance-stabilized enolate. This enolate is a powerful nucleophile and can participate in a variety of carbon-carbon bond-forming reactions.
Experimental Protocols
Synthesis via Dieckmann Condensation
The primary synthetic route to ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is the intramolecular Claisen condensation of a suitable diester, a reaction known as the Dieckmann condensation.[3][4][5] The starting material for this synthesis is typically diethyl 2-(2-ethoxycarbonylethyl)benzoate.
Reaction Scheme:
Figure 1. Synthesis of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.
Detailed Protocol:
-
Preparation of the Reaction Mixture: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium metal in absolute ethanol to prepare a fresh solution of sodium ethoxide.
-
Addition of the Diester: To the sodium ethoxide solution, add diethyl 2-(2-ethoxycarbonylethyl)benzoate dropwise at room temperature with continuous stirring.
-
Reaction: After the addition is complete, heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
-
Workup: After the reaction is complete, cool the mixture to room temperature and neutralize it with a dilute acid (e.g., hydrochloric acid).
-
Extraction: Extract the product into an organic solvent such as diethyl ether or dichloromethane.
-
Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.
The mechanism of the Dieckmann condensation is a classic example of a base-catalyzed intramolecular nucleophilic acyl substitution, as illustrated below.
Figure 2. Mechanism of the Dieckmann Condensation.
Applications in Synthesis
Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a valuable building block in organic synthesis. The presence of multiple reactive sites allows for a variety of subsequent transformations.
References
- 1. lookchem.com [lookchem.com]
- 2. ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate | C12H12O3 | CID 10910629 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. 23.9 Intramolecular Claisen Condensations: The Dieckmann Cyclization – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
- 4. chem.libretexts.org [chem.libretexts.org]
- 5. chem.libretexts.org [chem.libretexts.org]
